Cas no 2171983-85-8 (5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)oxolane-3-carboxylic acid)

• Product Name: 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)oxolane-3-carboxylic acid
• CAS No: 2171983-85-8
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6138728
• PubChem ID: 165759157
• Update Time: 2025-08-05

5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)oxolane-3-carboxylic acid
• 5-({[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}methyl)oxolane-3-carboxylic acid
• 2171983-85-8
• EN300-1554995

• Inchi： 1S/C27H30N2O6/c30-24(31)17-13-18(34-15-17)14-28-25(32)27(11-5-6-12-27)29-26(33)35-16-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,17-18,23H,5-6,11-16H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： IDUCRPBJGUDSNU-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)CC1CNC(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)oxolane-3-carboxylic acid

Comprehensive Analysis of 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)oxolane-3-carboxylic acid (CAS No. 2171983-85-8)

The compound 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)oxolane-3-carboxylic acid, identified by CAS No. 2171983-85-8, is a sophisticated Fmoc-protected amino acid derivative widely utilized in peptide synthesis and drug discovery. Its unique structure, featuring a cyclopentylformamido group and a oxolane-3-carboxylic acid moiety, makes it a valuable building block in organic chemistry and bioconjugation. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential applications in targeted drug delivery and biomaterial engineering.

In recent years, the demand for Fmoc-protected compounds like 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)oxolane-3-carboxylic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This method is critical for producing therapeutic peptides, which are gaining traction in treating conditions such as diabetes, cancer, and autoimmune diseases. The compound's carboxylic acid functionality allows for efficient coupling with other amino acids, enabling the creation of complex peptide chains with high purity and yield.

Another area of interest is the role of 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)oxolane-3-carboxylic acid in bioconjugation techniques. Its oxolane (tetrahydrofuran) ring provides structural rigidity, which can enhance the stability of conjugated biomolecules. This property is particularly valuable in antibody-drug conjugates (ADCs), a rapidly growing field in oncology research. By leveraging its Fmoc group, researchers can achieve selective deprotection, facilitating stepwise peptide elongation and modification.

The synthesis and application of CAS No. 2171983-85-8 also align with the rising focus on green chemistry and sustainable manufacturing. Innovations in catalytic methods and solvent-free reactions are being explored to optimize the production of such specialty chemicals. Additionally, the compound's compatibility with automated peptide synthesizers makes it a preferred choice for high-throughput drug development pipelines.

Frequently asked questions about 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)oxolane-3-carboxylic acid include its solubility, storage conditions, and handling protocols. The compound is typically soluble in polar aprotic solvents like DMF or DMSO, and it should be stored under anhydrous conditions to prevent degradation. Proper personal protective equipment (PPE) is recommended during handling to ensure safety.

In summary, 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)oxolane-3-carboxylic acid (CAS No. 2171983-85-8) is a versatile and high-value compound in peptide chemistry and biopharmaceuticals. Its unique structural features and compatibility with modern synthetic methodologies position it as a key player in advancing precision medicine and biotechnology. As research continues, this compound is expected to play an even greater role in addressing unmet medical needs and driving innovation in life sciences.